N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-butyl-N-ethyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H27FN2O2/c1-3-5-12-21(4-2)18(23)15-10-13-22(14-11-15)19(24)16-8-6-7-9-17(16)20/h6-9,15H,3-5,10-14H2,1-2H3
• InChI Key: ISNSWYPKEHSTAE-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC)C(=O)C1CCN(CC1)C(=O)C2=CC=CC=C2F
• Molecular Formula: C19H27FN2O2
• Molecular Weight: 334.4 g/mol

Description

N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide, also known as FEPP, is a chemical compound that belongs to the class of piperidinecarboxamide derivatives. FEPP has been extensively studied for its potential application in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide is not fully understood, but it is believed to act as a positive allosteric modulator of the sigma-1 receptor. This means that N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide enhances the activity of the receptor by binding to a site on the protein that is distinct from its primary binding site. By doing so, N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide can increase the receptor's affinity for its endogenous ligands and promote downstream signaling events.
Biochemical and Physiological Effects:
N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been shown to produce a range of biochemical and physiological effects in various in vitro and in vivo models. These effects include the modulation of neurotransmitter release, the regulation of ion channel activity, the promotion of cell survival, and the inhibition of inflammation. Additionally, N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been shown to improve cognitive function and reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has several advantages for use in lab experiments. It is highly selective for the sigma-1 receptor, which reduces the potential for off-target effects. Additionally, N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has good pharmacokinetic properties, meaning that it can easily cross the blood-brain barrier and reach its target site in the brain. However, N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide also has some limitations, including its relatively short half-life and the need for specialized equipment to measure its effects.

Future Directions

There are several future directions for the use of N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide in scientific research. One area of interest is the potential therapeutic application of N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide for the treatment of neurological and psychiatric disorders. Additionally, further studies are needed to fully elucidate the mechanism of action of N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide and its downstream signaling pathways. Finally, the development of more potent and selective sigma-1 receptor modulators based on the structure of N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide could lead to the discovery of novel drug candidates for a range of diseases.

Scientific Research Applications

N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been primarily used in scientific research to study the function of the sigma-1 receptor in the central nervous system. The sigma-1 receptor is a type of protein that plays a crucial role in regulating various physiological processes, including neurotransmitter release, ion channel activity, and cell survival. N-butyl-N-ethyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide has been shown to bind selectively to the sigma-1 receptor and modulate its activity, making it a valuable tool for investigating the role of this receptor in health and disease.